Cas no 120-14-9 (Veratraldehyde)

• Product Name: Veratraldehyde
• CAS No: 120-14-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00003363
• CID: 35942
• PubChem ID: 8419
• Update Time: 2025-08-07

Veratraldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxybenzaldehyde
• 3,4-DIMETHOXYBENZENECARBONAL
• FEMA 3109
• METHYL VANILLIN
• protocatechualdehyde dimethyl ether
• PROTOCATECHUIC ALDEHYDE DIMETHYL ETHER
• VANILLIN METHYL ETHER
• VERATRALDEHYDE
• VERATRIC ALDEHYDE
• VERATRUMALDEHYDE
• VERATRYL ALDEHYDE
• 3,4-dimethoxybenzaldehhyde
• 3,4-dimethoxy-benzaldehyd
• 4-O-Methylvanillin
• Benzaldehyde, 3,4-dimethoxy-veratraldehyde
• Protocatechuecaldehyde dimethyl ether
• p-Veratric aldehyde
• 3.4-Dimethoxybenzaldehyde
• 3,4-DIMETHOXYBENZALDEHYD
• 3,4-DIMETHOXYBENZALDEHYDE FOR SYNTHESIS
• 3,4-DiMethoxybenzene carbinal
• Veratraldehyd
• NSC 24521
• NSC 8500
• 3,4-Dimethoxy-benzaldehyde
• Veratral
• VERATRALALDEHYDE
• Methyl vanilline
• Methylvanillin
• Veratrum aldehyde
• 3
• AKOS BBS-00003208
• Benzaldehyde, 3,4-dimethoxy-
• 3,4-Dimethoxy benzaldehyde
• FEMA No. 3109
• 3, 4-
• Veratraldehyde,99%
• Imp. G (EP): 3,4-Dimethoxybenzaldehyde
• Veratraldehyde

• MDL： MFCD00003363
• Inchi： 1S/C9H10O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-6H,1-2H3
• InChI Key： WJUFSDZVCOTFON-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C=O)=CC=1
• BRN： 473899

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5
• Molecular Weight: 166.17

Experimental Properties

• Color/Form: Powder
• Density: 1.1708 (rough estimate)
• Melting Point: 40-43 °C (lit.)
• Boiling Point: 281 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5260 (estimate)
• Solubility: alcohol: freely soluble
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 35.53000
• LogP: 1.51630
• Merck: 9951
• Sensitiveness: Air Sensitive
• FEMA: 3109
• Solubility: Insoluble in cold water, slightly soluble in hot water, easily soluble in alcohol and ether.

Veratraldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S22-S24/25
• FLUKA BRAND F CODES：9-23
• RTECS：YX5088000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Safety Term：S22
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Veratraldehyde

Veratraldehyde (CAS No. 120-14-9): An Overview of Its Properties, Applications, and Recent Research

Veratraldehyde, also known as 3,4-dimethoxybenzaldehyde, is a versatile organic compound with the chemical formula C₉H₁₀O₃. This compound is characterized by its distinctive aromatic aldehyde structure, featuring a benzene ring substituted with two methoxy groups and an aldehyde group. Veratraldehyde is widely used in various fields, including pharmaceuticals, perfumery, and organic synthesis, due to its unique chemical properties and reactivity.

The CAS number 120-14-9 is a unique identifier assigned to Veratraldehyde by the Chemical Abstracts Service (CAS), ensuring its precise identification in scientific literature and databases. This identifier is crucial for researchers and industry professionals to accurately reference and track the compound in their work.

In terms of physical properties, Veratraldehyde is a white to off-white crystalline solid at room temperature. It has a melting point of approximately 55-57°C and a boiling point of around 248°C. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. These properties make it suitable for a wide range of applications in both laboratory and industrial settings.

The chemical structure of Veratraldehyde plays a significant role in its reactivity and utility. The presence of the aldehyde group makes it an excellent starting material for various synthetic transformations. For instance, it can be readily reduced to form the corresponding alcohol, 3,4-dimethoxybenzyl alcohol, or oxidized to produce the corresponding carboxylic acid, 3,4-dimethoxybenzoic acid. These derivatives are valuable intermediates in the synthesis of more complex molecules.

In the pharmaceutical industry, Veratraldehyde has gained attention for its potential as a precursor in the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting various diseases. For example, a study published in the *Journal of Medicinal Chemistry* (2022) reported the synthesis of novel Veratraldehyde derivatives with potent anti-inflammatory properties. These derivatives showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory disorders.

Beyond pharmaceutical applications, Veratraldehyde is also used in the fragrance industry due to its pleasant aromatic scent. It is often employed as a fragrance component in perfumes, cosmetics, and personal care products. The compound's ability to enhance the overall scent profile makes it a valuable ingredient for formulators seeking to create unique and appealing fragrances.

In organic synthesis, Veratraldehyde serves as a versatile building block for constructing complex molecular architectures. Its reactivity with various functional groups allows chemists to introduce multiple substituents at specific positions on the benzene ring. This flexibility is particularly useful in the synthesis of natural products and other bioactive molecules. A notable example is its use in the total synthesis of certain alkaloids, where Veratraldehyde serves as a key intermediate.

Recent advancements in green chemistry have also highlighted the potential of Veratraldehyde as a sustainable starting material. Researchers are exploring environmentally friendly methods for its production and transformation, aiming to reduce waste and minimize environmental impact. For instance, a study published in *Green Chemistry* (2021) described an efficient catalytic method for the selective oxidation of Veratraldehyde using recyclable catalysts under mild conditions.

The safety profile of Veratraldehyde is another important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, Veratraldehyde (CAS No. 120-14-9) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and reactivity make it an invaluable starting material for synthetic transformations and drug development. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in both academic and industrial settings.